Cas no 1261571-41-8 (Ethyl 3-iodo-5-methylphenylacetate)

• Product Name: Ethyl 3-iodo-5-methylphenylacetate
• CAS No: 1261571-41-8
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 4965291
• Update Time: 2025-06-09

Ethyl 3-iodo-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-methylphenylacetate
• Ethyl 2-(3-iodo-5-methylphenyl)acetate

• Inchi： 1S/C11H13IO2/c1-3-14-11(13)7-9-4-8(2)5-10(12)6-9/h4-6H,3,7H2,1-2H3
• InChI Key： JAFYEAUQJNZDER-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)CC(=O)OCC

Computed Properties

• Exact Mass: 303.99603 g/mol
• Monoisotopic Mass: 303.99603 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 304.12

Additional information on Ethyl 3-iodo-5-methylphenylacetate

Ethyl 3-iodo-5-methylphenylacetate (CAS No. 1261571-41-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodo-5-methylphenylacetate, identified by its CAS number 1261571-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of an iodo substituent and a methyl group on a phenyl ring coupled with an acetic acid ester moiety, make it a versatile building block for medicinal chemists.

The utility of Ethyl 3-iodo-5-methylphenylacetate stems from its ability to undergo a variety of chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, and reductions. These reactions are fundamental in constructing complex molecular architectures that mimic natural products or designed pharmacophores. In recent years, there has been a surge in research focused on developing novel therapeutic agents for diseases like Alzheimer's and hypertension. Ethyl 3-iodo-5-methylphenylacetate has emerged as a valuable precursor in these efforts, facilitating the rapid assembly of lead compounds with high affinity and selectivity.

One of the most compelling aspects of Ethyl 3-iodo-5-methylphenylacetate is its role in palladium-catalyzed cross-coupling reactions. These reactions are pivotal in forming carbon-carbon bonds, which are essential for creating the three-dimensional structures of many drugs. For instance, Suzuki-Miyaura couplings have been employed to link this compound with boronic acids, yielding biaryl derivatives that exhibit potent biological activity. Similarly, Heck reactions have been utilized to introduce alkenyl or aryl groups at specific positions, expanding the structural diversity of potential drug candidates.

In the realm of drug discovery, Ethyl 3-iodo-5-methylphenylacetate has been integrated into libraries of compounds designed for high-throughput screening. By leveraging its reactivity, researchers can generate diverse analogs that can be tested for their efficacy against target enzymes or receptors. This approach has led to the identification of several promising candidates that are currently undergoing further optimization. The compound's compatibility with modern synthetic methodologies ensures that it remains relevant in an era where efficiency and scalability are paramount.

The pharmacological significance of Ethyl 3-iodo-5-methylphenylacetate extends beyond its synthetic utility. Studies have demonstrated that derivatives derived from this intermediate exhibit interesting biological properties. For example, certain analogs have shown neuroprotective effects in preclinical models, suggesting potential applications in treating neurodegenerative diseases. Additionally, modifications to the phenyl ring have led to compounds with anti-inflammatory and antioxidant activities, highlighting its versatility as a scaffold for drug development.

The synthesis of Ethyl 3-iodo-5-methylphenylacetate itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic routes often involve streamlined protocols that minimize side reactions and maximize yield. The use of catalytic amounts of transition metals and mild reaction conditions underscores the sophistication of current synthetic strategies. These improvements not only enhance the accessibility of the compound but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

The future prospects for Ethyl 3-iodo-5-methylphenylacetate are promising, given its adaptability to emerging trends in pharmaceutical research. As computational chemistry plays an increasingly prominent role in drug design, this compound is likely to be incorporated into virtual screening campaigns to identify novel targets and interactions. Furthermore, its compatibility with biocatalysis and green chemistry principles suggests that it will remain a cornerstone in the development of next-generation therapeutics.

In conclusion, Ethyl 3-iodo-5-methylphenylacetate (CAS No. 1261571-41-8) is far more than just an intermediate; it is a cornerstone of modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex molecules with therapeutic potential. As research continues to evolve, this compound will undoubtedly play an even more significant role in the discovery and development of innovative drugs that address some of humanity's most pressing health challenges.